6-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester
Overview
Description
“6-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester” is a heterocyclic organic compound with the molecular formula C13H18N2O2 and a molecular weight of 234.2974 . It is used for experimental and research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 13 carbon atoms, 18 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms . The specific arrangement of these atoms forms the unique structure of this compound.Scientific Research Applications
Biomass-Derived Levulinic Acid in Drug Synthesis
Levulinic acid, a biomass-derived compound, showcases the significance of functional groups present in "6-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester" for drug synthesis. Levulinic acid and its derivatives, including those related to indole and pyridazine functional groups, play a crucial role in synthesizing diverse medicinally active compounds. These derivatives can significantly reduce drug synthesis costs and simplify complex synthesis steps, demonstrating the compound's utility in developing therapeutic agents (Zhang et al., 2021).
Indole Synthesis and Medicinal Chemistry
The relevance of indole synthesis, where compounds like "this compound" serve as precursors, is significant in medicinal chemistry. Indoles, including those derived from such esters, have inspired a plethora of synthetic methods due to their broad spectrum of biological activities. The classification and development of new indole synthesis methods have been critical for advancing drug discovery, highlighting the ester's potential as a building block in synthesizing biologically active indole derivatives (Taber & Tirunahari, 2011).
Carboxylic Ester Hydrolases and Drug Development
The study of carboxylic ester hydrolases (CEHs) underscores the importance of ester functional groups in drug development. CEHs catalyze the hydrolysis of carboxylic esters, such as "this compound," to produce alcohol and acid. These enzymes have diverse industrial applications, including drug synthesis, where they contribute to the development of pharmaceutical intermediates and active pharmaceutical ingredients (APIs) (Oh, Kim, & Kim, 2019).
properties
IUPAC Name |
tert-butyl 6-amino-2,3-dihydroindole-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-13(2,3)17-12(16)15-7-6-9-4-5-10(14)8-11(9)15/h4-5,8H,6-7,14H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWVDKZOUGBMLIH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2=C1C=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10620359 | |
Record name | tert-Butyl 6-amino-2,3-dihydro-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10620359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
129488-00-2 | |
Record name | tert-Butyl 6-amino-2,3-dihydro-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10620359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 6-amino-2,3-dihydro-1H-indole-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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